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Compound of Interest

Compound Name: alpha-Naphtholphthalein

Cat. No.: B1221687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of alpha-Naphtholphthalein, a phthalein dye widely utilized as a pH indicator. The

information is presented to support research and development activities where precise

understanding of this compound's characteristics is essential.

Physical Appearance and Form
alpha-Naphtholphthalein is a phthalein dye that typically exists as a solid crystalline powder.

[1] While pure alpha-Naphtholphthalein is a colorless solid, commercial preparations often

appear as a pink to brown powder.[2][3][4] Other reported colors include dark pink to brown,

light brown, and fine blue to greenish powder.[5][6][7] The compound is generally supplied as a

practical grade powder with an assay of greater than 80%.

Quantitative Physical and Chemical Data
The key physical and chemical properties of alpha-Naphtholphthalein are summarized in the

table below for easy reference and comparison.
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Property Value References

Molecular Formula C₂₈H₁₈O₄ [2][3][5][8]

Molecular Weight 418.44 g/mol [2][3]

Melting Point 238 - 240 °C [2][6][8][9][10]

Solubility in Water Insoluble [8][9][10][11][12]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

glacial acetic acid.
[1][9][10][11]

pH Indicator Range 7.3 - 8.7 [7][8]

Color in Acidic Solution (pH <

7.3)

Colorless / Reddish / Pinkish-

yellow
[4][8][13]

Color in Basic Solution (pH >

8.7)
Greenish-blue [4][8][13]

Experimental Protocol: Determination of Melting
Point
The melting point of a compound is a critical physical property that indicates its purity. The

following is a standard protocol for determining the melting point of a solid organic compound

like alpha-Naphtholphthalein using the capillary tube method.

Objective: To determine the melting point range of an alpha-Naphtholphthalein sample.

Materials and Equipment:

alpha-Naphtholphthalein sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle
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Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation:

Place a small amount of the dry alpha-Naphtholphthalein powder into a mortar.

Gently grind the sample into a fine powder using the pestle. This ensures uniform packing

and heat transfer.

Packing the Capillary Tube:

Press the open end of a capillary tube into the powdered sample. A small amount of the

sample will be forced into the tube.

Invert the tube and tap it gently on a hard surface to pack the sample down to the sealed

end.

Repeat until the packed sample is approximately 2-3 mm in height.

Melting Point Determination:

Place the packed capillary tube into the sample holder of the melting point apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the sample.

Set the heating rate to a rapid setting initially to approach the expected melting point

(around 238-240 °C).

When the temperature is about 15-20 °C below the expected melting point, reduce the

heating rate to 1-2 °C per minute. A slow heating rate is crucial for an accurate

determination.

Observe the sample closely through the magnifying lens.
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Record the temperature at which the first liquid droplet appears. This is the beginning of

the melting range.

Continue to heat slowly and record the temperature at which the entire sample has melted

into a clear liquid. This is the end of the melting range.

Data Recording:

Record the melting point as a range from the temperature of initial melting to the

temperature of complete melting.

For high accuracy, repeat the determination with two more samples and calculate the

average melting point range.

Visualization of pH Indicator Properties
The following diagram illustrates the color transition of alpha-Naphtholphthalein as a function

of pH. This visual representation is crucial for its application in titrations and other analytical

chemistry contexts.[5]

pH < 7.3
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Colorless / Reddish
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Caption: Color transition of alpha-Naphtholphthalein at different pH values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

